N-(5-{3-bromo-4-[(4-nitrobenzyl)oxy]benzylidene}-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide

• IUPAC Name: N-[(5Z)-5-[[3-bromo-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-4-oxo-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C19H14BrN3O5S/c1-11(24)21-19-22-18(25)17(29-19)9-13-4-7-16(15(20)8-13)28-10-12-2-5-14(6-3-12)23(26)27/h2-9H,10H2,1H3,(H,21,22,24,25)/b17-9-
• InChI Key: QWFPFWXHCHURKA-MFOYZWKCSA-N
• Canonical SMILES: CC(=O)NC1=NC(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-])Br)S1
• Isomeric SMILES: CC(=O)NC1=NC(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-])Br)/S1
• Molecular Formula: C19H14BrN3O5S
• Molecular Weight: 476.3 g/mol

Description

Synthesis Analysis

The synthesis of related thiazolidine and thiadiazole compounds often involves condensation reactions catalyzed by carbodiimide, as demonstrated by the preparation of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives (Yu et al., 2014). Microwave-assisted synthesis methods have also been employed for efficient and fast preparation of similar compounds, showcasing the versatility in synthetic approaches for thiazolidine-based molecules (Upadhyay et al., 2010).

Molecular Structure Analysis

The molecular structure of such compounds is often confirmed through various spectroscopic techniques, including IR, NMR, and single-crystal X-ray diffraction. The intermediate compound 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine, for instance, was confirmed by single-crystal X-ray diffraction, highlighting the importance of these techniques in elucidating molecular structures (Yu et al., 2014).

Chemical Reactions and Properties

Thiazolidine and thiadiazole derivatives exhibit a range of chemical behaviors, including reactions with various halides and electrophiles to form new compounds. For example, the synthesis of 5-arylidene-3-(4′-bromobenzyl)thiazolidine-2,4-diones demonstrates how thiazolidine derivatives can be modified to achieve desired chemical properties (Popov-Pergal et al., 2005).

Scientific Research Applications

Benzylidene and Acetamide Derivatives in Scientific Research

Molecular Structure and Conformational Analysis

• Studies on compounds like benznidazole have focused on their molecular structure, describing the orientation of planar fragments and the crystal packing enhanced by strong intermolecular hydrogen bonds, which could be relevant for understanding the structural properties and intermolecular interactions of similar compounds (Soares-Sobrinho et al., 2018).

Photodynamic Therapy for Cancer

• Research on new zinc phthalocyanines substituted with benzene sulfonamide groups containing Schiff base has shown their potential in photodynamic therapy due to good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, highlighting the therapeutic potential of related compounds in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antibacterial Activity

• The synthesis of new 2-amino-1,3,4-oxadiazole derivatives and their evaluation for anti-Salmonella typhi activity show the importance of structural modifications in acetamide derivatives for enhancing antibacterial properties, which could inform the development of similar compounds for antibacterial applications (Salama, 2020).

Design and Synthesis for Specific Reactivity

• Research involving the design and synthesis of molecules with substituted nitrobenzyl groups bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide, exploring their photoreactivity, can offer insights into designing compounds with specific reactivity and potential applications in photo-triggered molecular release mechanisms (Katritzky et al., 2003).